Cas no 2138172-39-9 (N4-methyl-6-phenylquinoline-3,4-diamine)

• Product Name: N4-methyl-6-phenylquinoline-3,4-diamine
• CAS No: 2138172-39-9
• MF: C₁₆H₁₅N₃
• MW: 249.310403108597
• CID: 5269401
• Update Time: 2025-05-22

N4-methyl-6-phenylquinoline-3,4-diamine Chemical and Physical Properties

Names and Identifiers

• N4-methyl-6-phenylquinoline-3,4-diamine

• Inchi： 1S/C16H15N3/c1-18-16-13-9-12(11-5-3-2-4-6-11)7-8-15(13)19-10-14(16)17/h2-10H,17H2,1H3,(H,18,19)
• InChI Key： NVLIHZRZDZLJST-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(C3=CC=CC=C3)=CC=2)C(NC)=C(N)C=1

Additional information on N4-methyl-6-phenylquinoline-3,4-diamine

N4-Methyl-6-Phenylquinoline-3,4-Diamine: A Comprehensive Overview

N4-Methyl-6-Phenylquinoline-3,4-Diamine (CAS No. 2138172-39-9) is a fascinating compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the family of quinoline derivatives, which are known for their unique electronic properties and structural versatility. The molecule features a quinoline ring system with substituents at positions 3, 4, and 6. Specifically, the 3 and 4 positions are occupied by amino groups, while the 6 position bears a phenyl group. Additionally, the nitrogen atom at position 4 is methylated, adding further complexity to its structure.

The synthesis of N4-Methyl-6-Phenylquinoline-3,4-Diamine typically involves multi-step organic reactions. Researchers often employ methods such as nucleophilic aromatic substitution or coupling reactions to assemble the molecule. Recent advancements in catalytic methods have made it possible to achieve higher yields and better purity in the synthesis process. For instance, the use of palladium catalysts in cross-coupling reactions has been reported to significantly enhance the efficiency of constructing the quinoline framework.

One of the most intriguing aspects of this compound is its electronic properties. The presence of amino groups and a phenyl substituent introduces significant electron-donating effects into the quinoline ring system. This makes N4-Methyl-6-Phenylquinoline-3,4-Diamine an attractive candidate for applications in organic electronics. Recent studies have explored its potential as a building block for organic semiconductors and light-emitting diodes (LEDs). Its ability to form stable charge transfer complexes with other materials has been particularly promising for device applications.

In addition to its electronic properties, this compound has shown potential in the field of drug discovery. The quinoline skeleton is a common motif in many bioactive compounds, and the substitution pattern in N4-Methyl-6-Phenylquinoline-3,4-Diamine provides ample opportunities for further functionalization. Researchers have investigated its activity against various enzymes and cellular pathways, with encouraging results in preliminary assays.

Recent research has also focused on the optical properties of N4-Methyl-6-Phenylquinoline-3,4-Diamine. Its absorption spectrum exhibits strong bands in the visible region, making it suitable for applications in photonics and optoelectronics. Studies have demonstrated that thin films of this compound can exhibit efficient light absorption and emission characteristics under specific conditions.

Furthermore, the methyl group at position 4 introduces steric effects that can influence both the physical properties and reactivity of the molecule. This modification has been shown to enhance solubility in certain solvents, which is advantageous for processing into thin films or fibers for device applications.

Looking ahead, there is significant potential for further exploration into the properties and applications of N4-Methyl-6-Phenylquinoline-3,4-Diamine. Its unique combination of structural features makes it a versatile platform for designing new materials with tailored functionalities. As research continues to uncover new insights into its behavior under various conditions, this compound is poised to play an increasingly important role in both academic research and industrial applications.